Cas no 637755-99-8 (ethyl (4Z)-2-methyl-5-oxo-4-{(1-phenylethyl)aminomethylidene}-4H,5H-naphtho1,2-bfuran-3-carboxylate)

• Product Name: ethyl (4Z)-2-methyl-5-oxo-4-{(1-phenylethyl)aminomethylidene}-4H,5H-naphtho1,2-bfuran-3-carboxylate
• CAS No: 637755-99-8
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• CID: 6558807
• Update Time: 2025-11-06

ethyl (4Z)-2-methyl-5-oxo-4-{(1-phenylethyl)aminomethylidene}-4H,5H-naphtho1,2-bfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (4Z)-2-methyl-5-oxo-4-{(1-phenylethyl)aminomethylidene}-4H,5H-naphtho1,2-bfuran-3-carboxylate
• Naphtho[1,2-b]furan-3-carboxylic acid, 4,5-dihydro-2-methyl-5-oxo-4-[[(1-phenylethyl)amino]methylene]-, ethyl ester

• Inchi： 1S/C25H23NO4/c1-4-29-25(28)21-16(3)30-24-19-13-9-8-12-18(19)23(27)20(22(21)24)14-26-15(2)17-10-6-5-7-11-17/h5-15,26H,4H2,1-3H3
• InChI Key： YZAYQFMDZYOZEE-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(OCC)=O)C2C(=CNC(C3=CC=CC=C3)C)C(=O)C3=C(C1=2)C=CC=C3

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 584.8±50.0 °C(Predicted)
• pka: 1.95±0.20(Predicted)

Additional information on ethyl (4Z)-2-methyl-5-oxo-4-{(1-phenylethyl)aminomethylidene}-4H,5H-naphtho1,2-bfuran-3-carboxylate

Introduction to Ethyl (4Z)-2-methyl-5-oxo-4-{(1-phenylethyl)aminomethylidene}-4H,5H-naphtho[1,2-bfuran]-3-carboxylate (CAS No. 637755-99-8)

Ethyl (4Z)-2-methyl-5-oxo-4-{(1-phenylethyl)aminomethylidene}-4H,5H-naphtho[1,2-bfuran]-3-carboxylate, identified by its CAS number 637755-99-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of naphthofuran derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry.

The molecular structure of Ethyl (4Z)-2-methyl-5-oxo-4-{(1-phenylethyl)aminomethylidene}-4H,5H-naphtho[1,2-bfuran]-3-carboxylate features a fused naphthofuran core with an ethyl ester group at the 3-position and a 4Z-vinylidene functionality. The presence of a phenylethylamino substituent further enhances its structural complexity and suggests potential interactions with biological targets. This unique arrangement of functional groups makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a surge in research focused on naphthofuran derivatives due to their remarkable pharmacological properties. These compounds have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The specific configuration of Ethyl (4Z)-2-methyl-5-oxo-4-{(1-phenylethyl)aminomethylidene}-4H,5H-naphtho[1,2-bfuran]-3-carboxylate positions it as a potential lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to interact with various biological targets. The phenylethylamino group, in particular, is known to be a versatile moiety that can modulate enzyme activity and receptor binding. This feature has been exploited in the design of several pharmacophores that exhibit high affinity for target proteins involved in disease pathways. The naphthofuran core further contributes to the compound's binding affinity by providing a rigid scaffold that can accommodate specific interactions with biological macromolecules.

The synthesis of Ethyl (4Z)-2-methyl-5-oxo-4-{(1-phenylethyl)aminomethylidene}-4H,5H-naphtho[1,2-bfuran]-3-carboxylate presents both challenges and opportunities for synthetic chemists. The construction of the naphthofuran ring system requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Additionally, the introduction of the 4Z-vinylidene functionality necessitates precise control over reaction kinetics to avoid unwanted side products.

Recent advances in synthetic methodologies have provided new tools for the construction of complex organic molecules like Ethyl (4Z)-2-methyl-5-oxo-4-{(1-phenylethyl)aminomethylidene}-4H,5H-naphtho[1,2-bfuran]-3-carboxylate. For instance, transition metal-catalyzed reactions have enabled the efficient formation of carbon-carbon bonds under mild conditions. These methods have been particularly useful in constructing the naphthofuran core and introducing various functional groups with high selectivity.

The pharmacological evaluation of Ethyl (4Z)-2-methyl-5-oxo-4-{(1-phenylethyl)aminomethylidene}-4H,5H-naphtho[1,2-bfuran]-3-carboxylate has revealed several promising activities. In vitro studies have shown that this compound exhibits inhibitory effects on enzymes involved in inflammation and cancer progression. These findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention.

Moreover, preclinical studies have demonstrated that Ethyl (4Z)-2-methyl-5-oxo-4-{(1-phenylethyl)aminomethylidene}-4H,5H-naphtho[1,2-bfuran]-3-carboxylate can modulate signaling pathways associated with cell proliferation and apoptosis. These effects suggest that it may have therapeutic potential in treating various diseases characterized by abnormal cell growth and survival. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic efficacy.

The chemical properties of this compound also make it an attractive scaffold for structure-based drug design. High-resolution crystal structures of complexes formed between Ethyl (4Z)-2-methyl-5-oxo-4-{(1-phenylethyl)aminomethylidene}-4H,5H-naphtho[1,2-bfuran]-3-carboxylate and biological targets can provide valuable insights into its binding mode and interaction preferences. These structural data can be used to optimize the compound's pharmacological properties through rational molecular design.

In conclusion, Ethyl (4Z)-2-methyl-5-oxo-4-{(1-phenylethyl)aminomethylidene}-4H,5H-naphtho[1,2-bfuran]-3-carboxylate represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular structure and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued investigation into its synthesis, pharmacology, and mechanism of action will likely yield significant insights into its potential applications in medicine.